![molecular formula C23H22N2O4S B4585247 3-(3,4-dihydro-1(2H)-quinolinylcarbonyl)-N-(4-methoxyphenyl)benzenesulfonamide](/img/structure/B4585247.png)
3-(3,4-dihydro-1(2H)-quinolinylcarbonyl)-N-(4-methoxyphenyl)benzenesulfonamide
Description
Synthesis Analysis
- A study by Gul et al. (2016) describes the synthesis of related benzenesulfonamides starting from substituted benzaldehydes, which may be relevant for the synthesis of 3-(3,4-dihydro-1(2H)-quinolinylcarbonyl)-N-(4-methoxyphenyl)benzenesulfonamide (Gul et al., 2016).
- Gao et al. (2014) detail a high-yield synthesis method for a similar compound, potentially applicable for the compound (Gao et al., 2014).
Molecular Structure Analysis
- Rodrigues et al. (2015) and Sreenivasa et al. (2014) provide insights into the molecular structure of closely related benzenesulfonamides, which could be extrapolated to understand the structure of the compound of interest (Rodrigues et al., 2015); (Sreenivasa et al., 2014).
Chemical Reactions and Properties
- Research by Żołnowska et al. (2018) on N-(aryl/heteroaryl)-4-(1H-pyrrol-1-yl)benzenesulfonamides, including synthesis and reaction mechanisms, offers relevant insights (Żołnowska et al., 2018).
Physical Properties Analysis
- Ibrahim et al. (2011) provide a study on N-(4-Methoxyphenyl)benzenesulfonamide, which can be useful for understanding the physical properties of the compound (Ibrahim et al., 2011).
Chemical Properties Analysis
- The work by Buemi et al. (2019) explores the structural properties of potent human carbonic anhydrase inhibitors bearing a similar moiety, which can provide insights into the chemical properties of the compound (Buemi et al., 2019).
properties
IUPAC Name |
3-(3,4-dihydro-2H-quinoline-1-carbonyl)-N-(4-methoxyphenyl)benzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O4S/c1-29-20-13-11-19(12-14-20)24-30(27,28)21-9-4-7-18(16-21)23(26)25-15-5-8-17-6-2-3-10-22(17)25/h2-4,6-7,9-14,16,24H,5,8,15H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZHKKANJEUAHGR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC(=C2)C(=O)N3CCCC4=CC=CC=C43 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.